Cas no 2385787-75-5 (benzyl 3-(sulfamoylmethyl)piperidine-1-carboxylate)

Benzyl 3-(sulfamoylmethyl)piperidine-1-carboxylate is a synthetic intermediate with potential applications in medicinal chemistry and drug development. The compound features a piperidine core functionalized with a sulfamoylmethyl group at the 3-position and a benzyloxycarbonyl (Cbz) protecting group at the nitrogen, enhancing its utility in selective reactions. The sulfamoyl moiety offers opportunities for further derivatization, making it valuable for designing bioactive molecules, particularly in protease inhibition or CNS-targeted therapeutics. Its stable carbamate protection ensures compatibility with diverse synthetic conditions. This compound is suited for researchers exploring sulfonamide-based pharmacophores or peptide-mimetic scaffolds. Proper handling under inert conditions is recommended due to potential sensitivity.
benzyl 3-(sulfamoylmethyl)piperidine-1-carboxylate structure
2385787-75-5 structure
Product Name:benzyl 3-(sulfamoylmethyl)piperidine-1-carboxylate
CAS No:2385787-75-5
MF:C14H20N2O4S
MW:312.384602546692
CID:6386483
PubChem ID:165895063
Update Time:2025-05-28

benzyl 3-(sulfamoylmethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • benzyl 3-(sulfamoylmethyl)piperidine-1-carboxylate
    • EN300-1618698
    • 2385787-75-5
    • Inchi: 1S/C14H20N2O4S/c15-21(18,19)11-13-7-4-8-16(9-13)14(17)20-10-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H2,15,18,19)
    • InChI Key: NIKULCLDZASDDF-UHFFFAOYSA-N
    • SMILES: S(CC1CN(C(=O)OCC2C=CC=CC=2)CCC1)(N)(=O)=O

Computed Properties

  • Exact Mass: 312.11437830g/mol
  • Monoisotopic Mass: 312.11437830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 440
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 98.1Ų

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Additional information on benzyl 3-(sulfamoylmethyl)piperidine-1-carboxylate

Comprehensive Overview of Benzyl 3-(Sulfamoylmethyl)piperidine-1-carboxylate (CAS No. 2385787-75-5)

Benzyl 3-(sulfamoylmethyl)piperidine-1-carboxylate (CAS No. 2385787-75-5) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the class of piperidine derivatives, which are widely explored for their bioactive properties. The presence of both sulfamoyl and carboxylate functional groups in its structure makes it a versatile intermediate for drug discovery and development.

In recent years, the demand for sulfamoyl-containing compounds has surged, driven by their role in designing enzyme inhibitors and antimicrobial agents. Researchers are particularly interested in benzyl 3-(sulfamoylmethyl)piperidine-1-carboxylate due to its potential to modulate biological pathways. Its CAS number 2385787-75-5 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

The synthesis of benzyl 3-(sulfamoylmethyl)piperidine-1-carboxylate involves multi-step organic reactions, including the introduction of the sulfamoyl group to the piperidine scaffold. This process is optimized for high yield and purity, ensuring its suitability for further derivatization. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structural integrity.

One of the trending topics in pharmaceutical research is the exploration of piperidine-based compounds for neurodegenerative diseases. Benzyl 3-(sulfamoylmethyl)piperidine-1-carboxylate is being studied for its potential interactions with neural receptors, aligning with the current focus on central nervous system (CNS) therapeutics. Its sulfamoyl moiety may contribute to enhanced blood-brain barrier permeability, a critical factor in CNS drug design.

From an industrial perspective, CAS 2385787-75-5 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are investigating eco-friendly catalytic methods to produce this compound, reducing waste and energy consumption. This aligns with the global push for environmentally friendly pharmaceutical manufacturing.

In summary, benzyl 3-(sulfamoylmethyl)piperidine-1-carboxylate (CAS No. 2385787-75-5) represents a promising candidate for further scientific exploration. Its structural complexity and functional diversity make it a valuable asset in drug discovery, particularly in areas like neurological disorders and enzyme modulation. As research progresses, this compound is expected to play a significant role in advancing therapeutic innovations.

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